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Compound of Interest

Compound Name: artemen

Cat. No.: B1178216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of recombinant human

Artemin (ARTN) in cell culture experiments. Artemin is a member of the glial cell line-derived

neurotrophic factor (GDNF) family of ligands and plays a crucial role in the survival,

differentiation, and maintenance of various neuronal populations.[1] It is also implicated in other

biological processes, including cancer progression.[1]

Biological Activity and Applications
Recombinant human Artemin is a disulfide-linked homodimer that signals primarily through a

receptor complex consisting of the GDNF family receptor alpha 3 (GFRα3) and the RET

receptor tyrosine kinase.[2][3] This interaction triggers downstream signaling cascades,

including the MAPK/ERK and PI3K/Akt pathways, which are pivotal for neuronal survival and

neurite outgrowth.[4]

Key applications of recombinant human Artemin in cell culture include:

Neurotrophic Support: Promoting the survival and maintenance of various neuronal cell

types, including sensory, sympathetic, and dopaminergic neurons.[1][2]

Neurite Outgrowth Assays: Inducing and quantifying the growth of neurites from neuronal

cells, which is a critical process in neural development and regeneration.[5][6][7]
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Cell Viability and Proliferation Assays: Assessing the protective effects of Artemin against

cellular stress and its influence on cell proliferation.[1][8]

Signal Transduction Studies: Investigating the intracellular signaling pathways activated by

Artemin to understand its mechanism of action.

Cancer Research: Studying the role of Artemin in tumor progression, invasiveness, and

perineural invasion in various cancers.[1]

Drug Discovery: Screening for compounds that modulate the Artemin signaling pathway for

therapeutic purposes in neurological disorders and pain.[8]

Data Presentation
The following tables summarize quantitative data from representative studies on the effects of

recombinant Artemin in cell culture.
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Cell Type Assay
Artemin

Concentration
Observed Effect Reference

Sympathetic

Neurons (E14

mouse SCG)

Neuronal

Survival
0.1 ng/mL

~40% increase in

survival vs.

control

Honma et al.,

2002

1 ng/mL

~75% increase in

survival vs.

control

Honma et al.,

2002

10 ng/mL

~85% increase in

survival vs.

control

Honma et al.,

2002

100 ng/mL

~85% increase in

survival vs.

control

Honma et al.,

2002

SH-SY5Y

(human

neuroblastoma)

Cell Proliferation 4-16 ng/mL
ED50 for

proliferation
R&D Systems

SH-SY5Y

(human

neuroblastoma)

Cell Proliferation
2-8 ng/mL

(mouse Artemin)

ED50 for

proliferation
R&D Systems

Cerebellar

Granule Neurons

(CGNs)

Neurite

Outgrowth

0.013 nM (~0.3

ng/mL)
~150% of control

Pankratova et

al., 2019

0.042 nM (~1

ng/mL)

~210% of control

(maximum effect)

Pankratova et

al., 2019[5]

0.13 nM (~3.1

ng/mL)
~180% of control

Pankratova et

al., 2019

0.42 nM (~10

ng/mL)
~140% of control

Pankratova et

al., 2019

2.1 nM (~50

ng/mL)
~120% of control

Pankratova et

al., 2019
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the primary signaling pathway of Artemin and a general

experimental workflow for its use in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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